Cas no 16691-26-2 (methyl 5-phenyl-1,3,4-oxadiazole-2-carboxylate)

• Product Name: methyl 5-phenyl-1,3,4-oxadiazole-2-carboxylate
• CAS No: 16691-26-2
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• CID: 860521
• PubChem ID: 59691755
• Update Time: 2025-04-19

methyl 5-phenyl-1,3,4-oxadiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-phenyl-1,3,4-oxadiazole-2-carboxylate

• Inchi： 1S/C10H8N2O3/c1-14-10(13)9-12-11-8(15-9)7-5-3-2-4-6-7/h2-6H,1H3
• InChI Key： FEKSIFWGIQSXKQ-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=NN=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 204.05354
• Monoisotopic Mass: 204.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.2A^2
• XLogP3: 1.6

Experimental Properties

• PSA: 65.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives